Cas no 2758013-16-8 ((4Z)-2-methylhept-4-en-1-amine hydrochloride)

• Product Name: (4Z)-2-methylhept-4-en-1-amine hydrochloride
• CAS No: 2758013-16-8
• MF: C₈H₁₈ClN
• MW: 163.68822145462
• CID: 5559798
• PubChem ID: 165979048
• Update Time: 2025-06-26

(4Z)-2-methylhept-4-en-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37340934
• 2758013-16-8
• (4Z)-2-methylhept-4-en-1-amine hydrochloride

• Inchi： 1S/C8H17N.ClH/c1-3-4-5-6-8(2)7-9;/h4-5,8H,3,6-7,9H2,1-2H3;1H/b5-4-;
• InChI Key： GBNOTQMABIXVQN-MKWAYWHRSA-N
• SMILES： Cl.NCC(C)C/C=C\CC

Computed Properties

• Exact Mass: 163.1127773g/mol
• Monoisotopic Mass: 163.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 76.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (4Z)-2-methylhept-4-en-1-amine hydrochloride

(4Z)-2-methylhept-4-en-1-amine hydrochloride and Its Significance in Modern Chemical Research

The compound with the CAS number 2758013-16-8, specifically identified as (4Z)-2-methylhept-4-en-1-amine hydrochloride, represents a fascinating subject of study in the realm of organic chemistry and pharmaceutical development. This amine derivative, characterized by its unique structural configuration, has garnered attention due to its potential applications in various biochemical pathways and synthetic methodologies. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in laboratory research and industrial processes.

In recent years, the exploration of novel amines has been instrumental in advancing therapeutic strategies across multiple medical disciplines. The structural motif of (4Z)-2-methylhept-4-en-1-amine hydrochloride exhibits a blend of flexibility and reactivity that is highly conducive to molecular modifications. This has prompted researchers to investigate its role in designing new ligands, catalysts, and bioactive molecules. The compound’s ability to participate in various chemical reactions, such as nucleophilic substitutions and metal coordination, underscores its versatility in synthetic applications.

One of the most compelling aspects of (4Z)-2-methylhept-4-en-1-amine hydrochloride is its relevance in the development of pharmacologically active agents. The amine functional group is a cornerstone in medicinal chemistry, often serving as a key pharmacophore in drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The specific stereochemistry of this compound, denoted by the (4Z) configuration, plays a critical role in determining its biological activity. This stereochemical precision makes it an attractive candidate for structure-activity relationship (SAR) studies, where subtle changes in molecular geometry can significantly alter pharmacodynamic properties.

Recent advancements in computational chemistry have enabled more accurate predictions of the interactions between (4Z)-2-methylhept-4-en-1-amine hydrochloride and biological targets. Molecular docking simulations have revealed that this compound can bind effectively to certain enzymes and receptors, suggesting potential therapeutic benefits. For instance, studies indicate that derivatives of this amine may interfere with pathways involved in cancer progression or microbial resistance. Such findings have spurred interest in synthesizing analogs with enhanced efficacy and reduced side effects.

The synthesis of (4Z)-2-methylhept-4-en-1-amine hydrochloride itself presents an intriguing challenge due to the need for precise control over reaction conditions. Modern synthetic techniques, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiomeric purity. These methods not only streamline the production process but also open doors for further functionalization. The compound’s stability under various conditions further enhances its utility as a building block in multi-step syntheses.

In the context of drug discovery, the hydrochloride salt form of this amine offers additional advantages. Salting helps to improve crystallinity, which is crucial for formulation development. This property ensures consistent drug delivery profiles when integrated into pharmaceutical formulations. Moreover, the solubility characteristics of the salt make it easier to incorporate into solution-based therapies or oral medications.

The growing body of research on (4Z)-2-methylhept-4-en-1-amine hydrochloride underscores its importance as a chemical entity with broad applications. From serving as a precursor in synthesizing complex molecules to acting as a scaffold for drug design, this compound exemplifies the intersection of organic chemistry and biomedical research. As methodologies for molecular manipulation continue to evolve, the potential uses for this amine derivative are likely to expand even further.

In conclusion, (4Z)-2-methylhept-4-en-1-amine hydrochloride (CAS no 2758013-16-8) stands out as a versatile and significant compound in modern chemical research. Its unique structural features and functional properties make it a valuable asset for both academic investigations and industrial applications. By leveraging cutting-edge synthetic techniques and computational tools, researchers can harness its potential to drive innovation across multiple scientific domains.